Cas no 207735-99-7 (Ethenone,2-hydroxy-2-(2-thienyl)-)

• Product Name: Ethenone,2-hydroxy-2-(2-thienyl)-
• CAS No: 207735-99-7
• MF: C₆H₄O₂S
• MW: 140.159760475159
• CID: 241907
• PubChem ID: 5272214
• Update Time: 2025-04-19

Ethenone,2-hydroxy-2-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• Ethenone,2-hydroxy-2-(2-thienyl)-
• Ethenone,hydroxy-2-thienyl- (9CI)
• 2-oxo-2-thiophen-2-ylacetaldehyde
• 2-THIENYLGLYOXAL
• EN300-1240771
• glyoxyloylthiophene
• SCHEMBL3165195
• AKOS005136232
• 51445-63-7
• Ethenone, hydroxy-2-thienyl- (9CI)
• 2-oxo-2-(2-thienyl)acetaldehyde
• Oxo(2-thienyl)acetaldehyde
• 207735-99-7
• 2-Thiophenylglyoxal
• oxo-thiophen-2-yl-acetaldehyde
• 2-thiopheneglyoxylaldehyde
• 2-oxo-2-(thiophen-2-yl)acetaldehyde
• Oxo(thiophen-2-yl)acetaldehyde
• DBVGLIZLQMRBMY-UHFFFAOYSA-N
• DTXSID00930095
• FT-0681277
• BCA44563

• Inchi： 1S/C6H4O2S/c7-4-5(8)6-2-1-3-9-6/h1-4H
• InChI Key： DBVGLIZLQMRBMY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C=O)=O

Computed Properties

• Exact Mass: 139.99322
• Monoisotopic Mass: 139.99320054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• PSA: 34.14